Cas no 153948-08-4 (3-(2,6-Dichloro-phenyl)-5-methyl-isoxazole-4-carboxylic acid isopropylamide)

• Product Name: 3-(2,6-Dichloro-phenyl)-5-methyl-isoxazole-4-carboxylic acid isopropylamide
• CAS No: 153948-08-4
• MF: C₁₄H₁₄Cl₂N₂O₂
• MW: 313.179161548615
• CID: 3067477
• PubChem ID: 714937
• Update Time: 2025-04-21

3-(2,6-Dichloro-phenyl)-5-methyl-isoxazole-4-carboxylic acid isopropylamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-Dichloro-phenyl)-5-methyl-isoxazole-4-carboxylic acid isopropylamide
• AG-690/11636210
• AKOS000675320
• STK395918
• 3-(2,6-dichlorophenyl)-N-isopropyl-5-methylisoxazole-4-carboxamide
• SR-01000470460
• ZINC00110840
• 153948-08-4
• 3-(2,6-dichlorophenyl)-5-methyl-N-(propan-2-yl)-1,2-oxazole-4-carboxamide
• Oprea1_516076
• Oprea1_332903
• SR-01000470460-1
• 3-(2,6-dichlorophenyl)-5-methyl-N-propan-2-yl-1,2-oxazole-4-carboxamide

• Inchi： 1S/C14H14Cl2N2O2/c1-7(2)17-14(19)11-8(3)20-18-13(11)12-9(15)5-4-6-10(12)16/h4-7H,1-3H3,(H,17,19)
• InChI Key： RBTUZIQJRAHBNE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(=C(C)ON=1)C(NC(C)C)=O)Cl

Computed Properties

• Exact Mass: 312.0432331Da
• Monoisotopic Mass: 312.0432331Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55.1Ų